Cas no 338418-23-8 (4-[2-(Pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]morpholine)
338418-23-8 structure
Product Name:4-[2-(Pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]morpholine
CAS No:338418-23-8
MF:C14H13F3N4O
MW:310.274432897568
CID:5697961
PubChem ID:1475720
Update Time:2023-10-31
4-[2-(Pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]morpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-[2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]morpholine
- BUTTPARK 7\09-73
- 4-[2-(2-PYRIDINYL)-6-(TRIFLUOROMETHYL)-4-PYRIMIDINYL]MORPHOLINE
- Morpholine, 4-[2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinyl]-
- 338418-23-8
- AKOS005091539
- 4-[2-pyridin-2-yl-6-(trifluoromethyl)pyrimidin-4-yl]morpholine
- 4E-330S
- 4-[2-(Pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]morpholine
-
- Inchi: 1S/C14H13F3N4O/c15-14(16,17)11-9-12(21-5-7-22-8-6-21)20-13(19-11)10-3-1-2-4-18-10/h1-4,9H,5-8H2
- InChI Key: YZIAWOBPPARMOZ-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=NC(C2C=CC=CN=2)=N1)N1CCOCC1)(F)F
Computed Properties
- Exact Mass: 310.10414554g/mol
- Monoisotopic Mass: 310.10414554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.1Ų
Experimental Properties
- Density: 1.341±0.06 g/cm3(Predicted)
- Boiling Point: 365.1±42.0 °C(Predicted)
- pka: 0.97±0.50(Predicted)
4-[2-(Pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-yl]morpholine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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